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Compound of Interest

Compound Name:
Tert-butyl 5-methyl-1,4-diazepane-

1-carboxylate

Cat. No.: B045294 Get Quote

Technical Guide: 1-Boc-5-methyl-1,4-diazepane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical

properties of 1-Boc-5-methyl-1,4-diazepane. The information is compiled from various chemical

and safety data sources to support its application in research and development.

Core Chemical and Physical Properties
1-Boc-5-methyl-1,4-diazepane, systematically named tert-butyl 5-methyl-1,4-diazepane-1-
carboxylate, is a heterocyclic organic compound. It is a derivative of diazepane, featuring a

tert-butoxycarbonyl (Boc) protecting group on one of the nitrogen atoms and a methyl group at

the 5-position.
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Property Value Source

Molecular Formula C₁₁H₂₂N₂O₂ [1][2]

Molecular Weight 214.305 g/mol [1][2]

Appearance Solid [2]

Density 1.0 ± 0.1 g/cm³ [1]

Boiling Point 288.3 ± 23.0 °C at 760 mmHg [1]

Flash Point 128.2 ± 22.6 °C [1]

Vapor Pressure 0.0 ± 0.6 mmHg at 25°C [1]

Identifiers and Descriptors
Identifier/Descriptor Value Source

CAS Number 194032-42-3 [1]

IUPAC Name
tert-butyl 5-methyl-1,4-

diazepane-1-carboxylate
[1]

InChI

1S/C11H22N2O2/c1-9-8-12-6-

5-7-13(9)10(14)15-

11(2,3)4/h9,12H,5-8H2,1-4H3

[2]

InChI Key
FPUHWSHGYILARO-

UHFFFAOYSA-N
[2]

SMILES
CC1CNCCCN1C(=O)OC(C)

(C)C
[2]

MDL Number MFCD18432596 [2]

PubChem Substance ID 329792754 [2]

Experimental Protocols
While a specific, detailed synthesis protocol for 1-Boc-5-methyl-1,4-diazepane was not found in

the immediate search results, a general procedure for the synthesis of related N-Boc-1,4-diaza-
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5-cycloheptanones provides a relevant experimental framework. This process involves a

Beckmann rearrangement of a ketoxime precursor.

General Synthesis of N-Boc-1,4-diaza-5-cycloheptanone:

Reaction Setup: A solution of the precursor ketoxime (0.01 mol) in tetrahydrofuran (THF, 10

mL) is prepared.

Reagent Addition: T3P (15 mol%, 50% solution in ethyl acetate) is added to the solution.

Reaction Conditions: The reaction mixture is stirred at reflux for 1-4 hours under a nitrogen

atmosphere.

Monitoring: The progress of the reaction is monitored by thin-layer chromatography (TLC).

Workup: Upon completion, the solvent is removed under reduced pressure. The residue is

diluted with distilled water (20 mL).

Extraction: The aqueous layer is extracted with ethyl acetate (2 x 20 mL).

Purification: The combined organic phases are washed sequentially with a saturated sodium

bicarbonate (NaHCO₃) solution (1 x 10 mL) and brine. The organic phase is then dried over

anhydrous sodium sulfate (Na₂SO₄) and concentrated under reduced pressure to yield the

product.

Process Visualization
The following diagram illustrates a generalized workflow for the synthesis and purification of a

diazepane derivative, based on common organic synthesis techniques.
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Generalized Synthesis and Purification Workflow

Synthesis

Workup

Purification

Starting Materials
(e.g., Ketoxime, Solvent)

Reaction
(e.g., Reflux with T3P)

Reaction Monitoring
(TLC)

Quenching
(e.g., Addition of Water)

Liquid-Liquid Extraction
(e.g., Ethyl Acetate/Water)

Washing Steps
(e.g., NaHCO3, Brine)

Drying
(e.g., Anhydrous Na2SO4)

Solvent Removal
(Reduced Pressure)

Final Product
(1-Boc-5-methyl-1,4-diazepane)

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis and purification of a diazepane derivative.
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Safety, Handling, and Storage
For related compounds, such as (R)-Benzyl 5-methyl-1,4-diazepane-1-carboxylate, the

following safety precautions are advised and should be considered for 1-Boc-5-methyl-1,4-

diazepane in the absence of specific data.

Handling: Wear appropriate personal protective equipment (PPE), including gloves, eye

protection, and a lab coat. Use only in a well-ventilated area or under a chemical fume hood.

Avoid breathing dust, vapors, mist, or gas. Wash hands thoroughly after handling.[3]

Storage: Keep the container tightly closed and store in a cool, dry, and well-ventilated place.

[3]

First Aid:

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult

a physician.

In case of skin contact: Wash off with soap and plenty of water. Consult a physician.

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

If swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person. Consult a physician.

Fire Fighting: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide as

extinguishing media. Wear self-contained breathing apparatus for firefighting if necessary.[4]

Disposal: Dispose of this material and its container at a licensed professional waste disposal

service.[4]

It is important to note that the toxicological properties of 1-Boc-5-methyl-1,4-diazepane have

not been thoroughly investigated.[4] All handling and experimental procedures should be

conducted with appropriate caution by trained personnel.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://static.cymitquimica.com/products/10/pdf/sds-F465109.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F465109.pdf
https://www.capotchem.cn/doc/viewmsds_1030377-27-5.html
https://www.capotchem.cn/doc/viewmsds_1030377-27-5.html
https://www.capotchem.cn/doc/viewmsds_1030377-27-5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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